(2R)-2-(Oxolan-2-yl)propan-1-amine

• IUPAC Name: (2R)-2-(oxolan-2-yl)propan-1-amine
• InChI: InChI=1S/C7H15NO/c1-6(5-8)7-3-2-4-9-7/h6-7H,2-5,8H2,1H3/t6-,7?/m1/s1
• InChI Key: RCTRCENEJTUGCA-ULUSZKPHSA-N
• Canonical SMILES: CC(CN)C1CCCO1
• Isomeric SMILES: C[C@H](CN)C1CCCO1
• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• CAS No.: 2248212-77-1

Description

(2R)-2-(Oxolan-2-yl)propan-1-amine is a chiral amine derivative featuring a tetrahydrofuran (oxolan) ring attached to a propan-1-amine backbone. Its molecular formula is C₇H₁₅NO, with a molecular weight of 129.20 g/mol.

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following table compares (2R)-2-(Oxolan-2-yl)propan-1-amine with structurally related compounds, emphasizing substituents, stereochemistry, and biological relevance:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Stereochemistry	Biological Activity/Notes
(2R)-2-(Oxolan-2-yl)propan-1-amine	C₇H₁₅NO	129.20	Oxolan-2-yl, propan-1-amine	R-configuration at C2	Hypothetical CNS/agrochemical applications inferred from analogs
Cedazuridine	C₉H₁₄F₂N₂O₅	268.21	Difluoro-oxolan, diazinan-2-one	Multiple chiral centers (R/S)	Anticancer agent (DNMT inhibitor); fluorination enhances metabolic stability
(1R)-1-(Furan-2-yl)propan-1-amine	C₇H₁₁NO	125.17	Aromatic furan ring, propan-1-amine	R-configuration at C1	Potential CNS activity; furan’s aromaticity may reduce solubility vs. oxolan
(2R)-1-Phenylpropan-2-amine	C₉H₁₃N	135.21	Phenyl group, propan-2-amine	R-configuration at C2	Psychoactive effects (e.g., amphetamine analogs)
2-(2-Methylpiperidin-1-yl)propan-1-amine	C₉H₂₀N₂	156.27	Piperidine ring, methyl group	N/A	Agrochemical applications; increased basicity due to N-heterocycle

Key Comparative Insights

Impact of Ring Structure

• Oxolan (Tetrahydrofuran) vs. Furan: The saturated oxolan ring in the target compound improves solubility and conformational flexibility compared to the aromatic furan in (1R)-1-(Furan-2-yl)propan-1-amine. This may enhance bioavailability in aqueous environments . Fluorinated oxolan derivatives like Cedazuridine exhibit enhanced metabolic stability due to C-F bonds, a feature absent in the non-fluorinated target compound .

Stereochemical Influence

• The R-configuration at the chiral center is a recurring theme in bioactive amines (e.g., Cedazuridine’s stereospecific activity and (2R)-1-phenylpropan-2-amine’s psychoactive effects) . This suggests the target compound’s stereochemistry could dictate receptor binding or enzyme inhibition.

Functional Group Effects

• Primary Amine vs. N-Alkylated Amines :
  • The primary amine in (2R)-2-(Oxolan-2-yl)propan-1-amine may facilitate hydrogen bonding, whereas N-alkylated analogs (e.g., 2-(2-methylpiperidin-1-yl)propan-1-amine) exhibit increased lipophilicity and membrane permeability .